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Compound of Interest

Compound Name: Indoleacetic Acid-d4

Cat. No.: B15542790

Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling Indoleacetic Acid-d4, a deuterated form of the common plant hormone auxin.

Adherence to these protocols is critical for personal safety and maintaining the integrity of your

research.

Hazard Identification and Personal Protective
Equipment (PPE)
Indoleacetic Acid-d4, like its non-deuterated counterpart, is classified as a hazardous

substance. It is crucial to be aware of its potential health effects and to use the appropriate

personal protective equipment (PPE). The primary hazards include skin, eye, and respiratory

irritation.[1][2][3][4]
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Hazard Statement GHS Classification

Causes serious eye irritation Eye Irrit. 2[3]

Causes skin irritation Skin Irrit. 2

May cause respiratory irritation STOT SE 3

Harmful if swallowed Acute Tox. 4 (Oral)

Harmful if inhaled -

Recommended Personal Protective Equipment (PPE)

To mitigate the risks associated with handling Indoleacetic Acid-d4, the following PPE is

mandatory:

PPE Category Specification

Eye and Face Protection Chemical safety goggles or a full-face shield.

Skin Protection

Nitrile rubber gloves (minimum 0.11 mm

thickness), a lab coat, and appropriate

protective clothing.

Respiratory Protection

An approved dust respirator (e.g., N95) should

be used, especially when handling the powder

outside of a fume hood.

Operational Plan for Safe Handling
A systematic approach to handling Indoleacetic Acid-d4 is essential to minimize exposure and

prevent contamination.

Step-by-Step Handling Protocol:

Preparation:

Read and understand the Safety Data Sheet (SDS) for Indoleacetic Acid-d4 before

starting any work.
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Ensure a chemical fume hood is in proper working order.

Gather all necessary materials, including PPE, weighing paper, spatulas, and appropriate

containers.

Label all containers clearly.

Weighing and Aliquoting:

Perform all weighing and handling of the solid Indoleacetic Acid-d4 within a certified

chemical fume hood to avoid inhalation of dust particles.

Use anti-static weighing paper or a weighing boat.

Carefully transfer the desired amount of the compound using a clean spatula.

Close the primary container tightly immediately after use.

Dissolving:

When dissolving the compound, add the solvent to the solid slowly to avoid splashing.

Indoleacetic acid is soluble in alcohol, ether, and acetone.

If heating is required, use a water bath or a heating block with precise temperature control.

Avoid open flames.

Post-Handling:

Thoroughly clean all equipment used for handling the compound.

Wash hands and any exposed skin with soap and water after handling.

Disposal Plan
Proper disposal of Indoleacetic Acid-d4 and its contaminated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Disposal Protocol:
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Solid Waste:

Collect unused Indoleacetic Acid-d4 powder and any contaminated materials (e.g.,

weighing paper, gloves, paper towels) in a clearly labeled, sealed hazardous waste

container.

Liquid Waste:

Collect solutions containing Indoleacetic Acid-d4 in a designated, sealed hazardous

waste container. Do not pour down the drain.

Disposal:

Dispose of all waste in accordance with local, state, and federal regulations. Contact your

institution's environmental health and safety (EHS) department for specific guidance on

hazardous waste disposal procedures.

Workflow for Safe Handling of Indoleacetic Acid-d4
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Safe Handling Workflow for Indoleacetic Acid-d4

Preparation
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Prepare Work Area (Fume Hood)

Weigh Solid Indoleacetic Acid-d4

Begin Handling

Dissolve in Appropriate Solvent

Perform Experimental Procedure

Decontaminate Glassware and Surfaces
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Caption: Workflow for the safe handling of Indoleacetic Acid-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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